Cas no 1701864-13-2 (1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-chloro-2-furanyl)-)

1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-chloro-2-furanyl)- is a heterocyclic compound featuring a triazinone core substituted with an amino group and a 5-chloro-2-furanyl moiety. This structure imparts unique reactivity and potential applications in agrochemical and pharmaceutical synthesis. The presence of both amino and chloro-furanyl groups enhances its versatility as an intermediate for further functionalization. Its stability under standard conditions and well-defined chemical properties make it suitable for controlled reactions in specialized organic syntheses. The compound’s molecular architecture may also contribute to biological activity, though specific applications require further investigation. It is typically handled under controlled conditions due to its reactive functional groups.
1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-chloro-2-furanyl)- structure
1701864-13-2 structure
Product Name:1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-chloro-2-furanyl)-
CAS No:1701864-13-2
MF:C7H5ClN4O2
MW:212.593199491501
CID:5263358
Update Time:2025-06-14

1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-chloro-2-furanyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-chloro-2-furanyl)-
    • Inchi: 1S/C7H5ClN4O2/c8-4-2-1-3(14-4)5-10-6(9)12-7(13)11-5/h1-2H,(H3,9,10,11,12,13)
    • InChI Key: QOYLKKQMQRMPSR-UHFFFAOYSA-N
    • SMILES: N1C(N)=NC(C2=CC=C(Cl)O2)=NC1=O

1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-chloro-2-furanyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-646722-0.05g
4-amino-6-(5-chlorofuran-2-yl)-2,5-dihydro-1,3,5-triazin-2-one
1701864-13-2
0.05g
$1020.0 2023-03-04
Enamine
EN300-646722-0.1g
4-amino-6-(5-chlorofuran-2-yl)-2,5-dihydro-1,3,5-triazin-2-one
1701864-13-2
0.1g
$1068.0 2023-03-04
Enamine
EN300-646722-0.25g
4-amino-6-(5-chlorofuran-2-yl)-2,5-dihydro-1,3,5-triazin-2-one
1701864-13-2
0.25g
$1117.0 2023-03-04
Enamine
EN300-646722-0.5g
4-amino-6-(5-chlorofuran-2-yl)-2,5-dihydro-1,3,5-triazin-2-one
1701864-13-2
0.5g
$1165.0 2023-03-04
Enamine
EN300-646722-1.0g
4-amino-6-(5-chlorofuran-2-yl)-2,5-dihydro-1,3,5-triazin-2-one
1701864-13-2
1g
$0.0 2023-06-07
Enamine
EN300-646722-2.5g
4-amino-6-(5-chlorofuran-2-yl)-2,5-dihydro-1,3,5-triazin-2-one
1701864-13-2
2.5g
$2379.0 2023-03-04
Enamine
EN300-646722-5.0g
4-amino-6-(5-chlorofuran-2-yl)-2,5-dihydro-1,3,5-triazin-2-one
1701864-13-2
5.0g
$3520.0 2023-03-04
Enamine
EN300-646722-10.0g
4-amino-6-(5-chlorofuran-2-yl)-2,5-dihydro-1,3,5-triazin-2-one
1701864-13-2
10.0g
$5221.0 2023-03-04

Additional information on 1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-chloro-2-furanyl)-

Research Briefing on 1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-chloro-2-furanyl)- (CAS: 1701864-13-2) in Chemical Biology and Pharmaceutical Applications

The compound 1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-chloro-2-furanyl)- (CAS: 1701864-13-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds, which are of particular interest in medicinal chemistry. The presence of the 5-chloro-2-furanyl moiety and the triazinone core structure suggests potential bioactivity, particularly in the context of antimicrobial and anticancer applications. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its mechanism of action and optimize its pharmacological properties.

One of the most promising aspects of 1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-chloro-2-furanyl)- is its potential as a kinase inhibitor. Preliminary in vitro studies have demonstrated its ability to selectively target specific kinase pathways involved in cancer cell proliferation. These findings are supported by molecular docking studies, which reveal strong binding affinities to key enzymatic sites. Further in vivo studies are currently underway to validate these observations and assess the compound's pharmacokinetic profile.

In addition to its anticancer potential, recent research has explored the compound's antimicrobial properties. Structural analogs of 1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-chloro-2-furanyl)- have shown efficacy against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This has sparked interest in its development as a novel antibiotic, particularly in light of the growing global threat of antimicrobial resistance.

The synthesis of 1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-chloro-2-furanyl)- has also been a focus of recent research. Advances in green chemistry have led to the development of more efficient and environmentally friendly synthetic routes, reducing the reliance on hazardous reagents and minimizing waste generation. These improvements are critical for scaling up production and ensuring the compound's viability as a pharmaceutical ingredient.

Despite these promising developments, challenges remain in the clinical translation of 1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-chloro-2-furanyl)-. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural optimization and formulation studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward preclinical and clinical trials.

In conclusion, 1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-chloro-2-furanyl)- (CAS: 1701864-13-2) represents a promising candidate for further development in the pharmaceutical industry. Its diverse biological activities and synthetic versatility make it a valuable subject of ongoing research. Future studies should focus on elucidating its full therapeutic potential and addressing the remaining challenges in its development pathway.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.